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CAS No.: 115470-17-2

Cat. No.: B1169077

Get Quote

Step-by-Step Guide to RuvA Protein
Crystallization for Structural Studies
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the crystallization of the E. coli RuvA
protein, a key component of the bacterial homologous recombination machinery. The protocols

outlined below cover protein purification, crystallization methodologies, and data collection

strategies crucial for obtaining high-resolution crystal structures.

Introduction
RuvA is a homotetrameric protein that specifically recognizes and binds to Holliday junctions,

four-way DNA intermediates formed during homologous recombination.[1][2] Structural studies

of RuvA, both alone and in complex with DNA, are fundamental to understanding the molecular

mechanisms of DNA repair and recombination.[2] This guide details the necessary steps to

produce high-quality RuvA crystals suitable for X-ray diffraction analysis.
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RuvA Protein Purification
Obtaining a pure and homogenous protein sample is a critical prerequisite for successful

crystallization.[3] The following protocol describes a common method for the overexpression

and purification of E. coli RuvA.

Experimental Protocol: RuvA Purification
Overexpression:

Transform E. coli Rosetta (DE3) or a similar strain with a plasmid containing the RuvA

gene.[4]

Grow the cells in Luria-Bertani (LB) media at 37°C until the optical density at 600 nm

(OD600) reaches approximately 0.8.[4]

Induce protein expression with 0.5 mM isopropyl-β-D-1-thiogalactopyranoside (IPTG) and

continue to grow the culture overnight at 17°C.[4][5]

Cell Lysis and Initial Purification:

Harvest the cells by centrifugation.

Resuspend the cell pellet in a lysis buffer (e.g., 50 mM HEPES pH 7.4, 200 mM NaCl, 5%

(v/v) glycerol, 1 mM DTT).[5]

Disrupt the cells using a high-pressure homogenizer or sonication.[5]

Clarify the lysate by centrifugation to remove cell debris.

If using a tagged protein (e.g., GST-tagged), apply the supernatant to an appropriate

affinity chromatography column (e.g., GST Sepharose).[5]

Chromatographic Purification:

For native RuvA, an initial ammonium sulfate precipitation can be performed.[6]
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Further purify the protein using a combination of ion-exchange and hydrophobic

interaction chromatography to remove contaminants and cleaved forms of the protein.[7]

A final size-exclusion chromatography step can be employed to ensure the homogeneity

of the RuvA tetramer.[4]

Protein Concentration and Storage:

Concentrate the purified RuvA protein using a centrifugal concentrator with an

appropriate molecular weight cutoff (e.g., 10 kDa).[6][7]

Determine the protein concentration using the absorbance at 280 nm (OD280).[6][7]

Store the purified protein in aliquots at -80°C.[5]

RuvA Crystallization
The crystallization of RuvA can be achieved both for the protein alone and in a complex with a

synthetic Holliday junction. The hanging-drop and sitting-drop vapor diffusion methods are

commonly used.[1][6][8][9][10]

Crystallization of RuvA (Apo Form)
Initial crystallization screens can be performed using commercially available kits.[11] The

following conditions have been reported to yield crystals of RuvA.

Parameter Condition Reference

Protein Concentration 10-15 mg/ml [7]

Buffer
20 mM Ammonium Acetate, pH

6.4
[7]

Precipitant Sodium Chloride [7][8][9]

Method Hanging-drop vapor diffusion [7][8][9]

Temperature 277 K (4°C) [7]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://journals.iucr.org/paper?li0236
https://pmc.ncbi.nlm.nih.gov/articles/PMC10071043/
https://www.benchchem.com/product/b1169077/docs?utm_src=pdf-body#step-by-step-guide-to-ruva-protein-crystallization-for-structural-studies
https://journals.iucr.org/paper?buy=yes&cnor=li0293&showscheme=yes&sing=yes
https://journals.iucr.org/paper?li0236
https://journals.iucr.org/paper?buy=yes&cnor=li0293&showscheme=yes&sing=yes
https://journals.iucr.org/paper?li0236
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2023.1139106/full
https://pubmed.ncbi.nlm.nih.gov/10089419/
https://journals.iucr.org/paper?buy=yes&cnor=li0293&showscheme=yes&sing=yes
https://journals.iucr.org/paper?cnor=li0236&buy=yes
https://pubmed.ncbi.nlm.nih.gov/15299982/
https://peakproteins.com/wp-content/uploads/2021/03/bio_2020_108.pdf
https://benchwise.wordpress.com/2012/11/17/crystallography-for-beginners-part-4-setting-up-your-first-crystallization-experiment/
https://journals.iucr.org/paper?li0236
https://journals.iucr.org/paper?li0236
https://journals.iucr.org/paper?li0236
https://journals.iucr.org/paper?cnor=li0236&buy=yes
https://pubmed.ncbi.nlm.nih.gov/15299982/
https://journals.iucr.org/paper?li0236
https://journals.iucr.org/paper?cnor=li0236&buy=yes
https://pubmed.ncbi.nlm.nih.gov/15299982/
https://journals.iucr.org/paper?li0236
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Co-crystallization of RuvA with a Holliday Junction
For co-crystallization, synthetic DNA oligonucleotides are designed to form an immobile

Holliday junction.[2]

Parameter Condition Reference

RuvA Concentration ~9 mg/ml (0.1 mM) [6]

DNA Concentration ~0.1 mM [6]

Molar Ratio (RuvA:DNA)
Equimolar volumes of RuvA

and DNA solution are mixed.
[6]

Buffer
0.1 M Imidazole-HCl, pH 6.5-

7.5
[6]

Precipitant 0.70-0.95 M Sodium Acetate [6]

Method Hanging-drop vapor diffusion [1][6]

Temperature
Not specified, but 20°C is

common for this type of setup.
[2]

Parameter Alternate Condition Reference

RuvA:DNA Molar Ratio
2:1 (RuvA tetramer to Holliday

junction)
[2]

Buffer 0.1 M MES-NaOH, pH 7.5 [2]

Precipitant 2.0-2.2 M Ammonium Sulfate [2]

Additive 5% Glycerol [2]

Method Hanging-drop vapor diffusion [2]

Temperature 20°C [2]

Experimental Protocol: Hanging-Drop Vapor Diffusion
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Prepare the Reservoir: Pipette the precipitant solution into the wells of a crystallization plate.

[11]

Prepare the Drop: On a siliconized coverslip, mix a small volume (e.g., 1 µL) of the protein or

protein-DNA complex solution with an equal volume of the reservoir solution.[3]

Seal the Well: Invert the coverslip and place it over the reservoir well, sealing it with grease

to create an airtight environment.

Incubate: Store the plate in a temperature-controlled environment and monitor for crystal

growth over several days to weeks.[11]

X-ray Diffraction Data Collection
Once suitable crystals are obtained, they need to be prepared for X-ray diffraction analysis.

Experimental Protocol: Crystal Handling and Data
Collection

Crystal Harvesting: Carefully remove the crystals from the drop using a small loop.

Cryo-protection: To prevent ice formation during data collection at cryogenic temperatures,

soak the crystals in a cryoprotectant solution. This is often the reservoir solution

supplemented with an agent like glycerol.[12]

Flash-Cooling: Quickly plunge the crystal into liquid nitrogen to flash-cool it.[13]

Data Collection: Mount the frozen crystal on a goniometer in the X-ray beamline.[13] Collect

diffraction data by rotating the crystal in the beam.[14][15] The rotation range and exposure

time will need to be optimized for the specific crystal.[16]

Reported X-ray Diffraction Data for RuvA
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Crystal Form Space Group
Unit Cell
Dimensions

Resolution Reference

RuvA (Apo) P4
a = 83.7 Å, c =

33.1 Å
>1.9 Å [7][8][9]

RuvA-Holliday

Junction

Complex

C2

a = 148 Å, b =

148 Å, c = 106 Å,

β = 123°

6 Å [1][6]

RuvA-Holliday

Junction

Complex

I432
a = b = c =

158.65 Å
3.1 Å [2]

Experimental Workflow and Signaling Pathways
The overall workflow for RuvA protein crystallization for structural studies is depicted below.
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Caption: Workflow for RuvA protein crystallization and structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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